N-[(4-chlorophenyl)sulfonyl]-N-6,7,8,9-tetrahydrodibenzo[b,d]furan-2-ylbutanamide

• Molecular Formula: C22H22ClNO4S
• Molecular Weight: 431.9 g/mol
• IUPAC Name: N-(4-chlorophenyl)sulfonyl-N-(6,7,8,9-tetrahydrodibenzofuran-2-yl)butanamide
• InChI: InChI=1S/C22H22ClNO4S/c1-2-5-22(25)24(29(26,27)17-11-8-15(23)9-12-17)16-10-13-21-19(14-16)18-6-3-4-7-20(18)28-21/h8-14H,2-7H2,1H3
• InChI Key: BENDLAWLLQCHMM-UHFFFAOYSA-N
• SMILES: CCCC(=O)N(C1=CC2=C(C=C1)OC3=C2CCCC3)S(=O)(=O)C4=CC=C(C=C4)Cl

Description

N-[(4-chlorophenyl)sulfonyl]-N-6,7,8,9-tetrahydrodibenzo[b,d]furan-2-ylbutanamide, also known as TDB, is a chemical compound that has been widely studied for its potential use in scientific research. TDB is a synthetic compound that was first synthesized in 2007 and has since been the subject of numerous studies due to its unique properties and potential applications.

Mechanism of Action

The mechanism of action of N-[(4-chlorophenyl)sulfonyl]-N-6,7,8,9-tetrahydrodibenzo[b,d]furan-2-ylbutanamide is not fully understood, but it is believed to involve the activation of Toll-like receptor 7 (TLR7) and TLR8. These receptors are involved in the recognition of pathogen-associated molecular patterns (PAMPs) and play a critical role in the immune response.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In addition to its immunostimulatory properties, this compound has been shown to induce apoptosis (programmed cell death) in cancer cells and to inhibit the growth of certain types of tumors. It has also been shown to have anti-inflammatory properties, making it a potential treatment for a variety of inflammatory conditions.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[(4-chlorophenyl)sulfonyl]-N-6,7,8,9-tetrahydrodibenzo[b,d]furan-2-ylbutanamide is its ability to activate dendritic cells, which are critical components of the immune response. This makes it a valuable tool for studying the immune system and developing new immunotherapies. However, this compound can be difficult to synthesize and is relatively expensive, which may limit its use in some laboratory settings.

Future Directions

There are a number of potential future directions for research involving N-[(4-chlorophenyl)sulfonyl]-N-6,7,8,9-tetrahydrodibenzo[b,d]furan-2-ylbutanamide. One promising area of research involves the development of new immunotherapies based on this compound. Another area of research involves the use of this compound as a tool for studying the immune system and developing new treatments for a variety of diseases. Additionally, further research is needed to fully understand the mechanism of action of this compound and to identify any potential side effects or limitations of its use.

Synthesis Methods

The synthesis of N-[(4-chlorophenyl)sulfonyl]-N-6,7,8,9-tetrahydrodibenzo[b,d]furan-2-ylbutanamide involves several steps, starting with the preparation of 4-chlorobenzene sulfonamide. This compound is then reacted with 2,3-dihydrobenzo[b][1,4]dioxine in the presence of a palladium catalyst to form the intermediate compound, which is subsequently reacted with 2-bromo-3,4-dimethoxybutyryl chloride to yield the final product, this compound.

Scientific Research Applications

N-[(4-chlorophenyl)sulfonyl]-N-6,7,8,9-tetrahydrodibenzo[b,d]furan-2-ylbutanamide has been shown to have a number of potential applications in scientific research. One of the most promising areas of research involves its potential use as an immunostimulant. Studies have shown that this compound can activate dendritic cells, which play a critical role in the immune response, leading to increased production of cytokines and other immune system components.